![molecular formula C21H21ClN2O2S B3932130 4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide](/img/structure/B3932130.png)
4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide
Overview
Description
4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and materials science. This compound, also known as MK-677, is a selective agonist of the ghrelin receptor and has been shown to increase growth hormone levels in humans. In
Mechanism of Action
The mechanism of action of 4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide is through its selective agonist activity at the ghrelin receptor. Ghrelin is a hormone that stimulates the release of growth hormone from the pituitary gland. By binding to the ghrelin receptor, this compound increases growth hormone levels in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include increased growth hormone levels, which can lead to increased muscle mass, decreased body fat, and improved bone density. In addition, it has been shown to have potential therapeutic effects in the treatment of metabolic disorders such as obesity and diabetes.
Advantages and Limitations for Lab Experiments
One advantage of 4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide in lab experiments is its selective agonist activity at the ghrelin receptor, which allows for targeted effects on growth hormone levels. However, one limitation is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide. One area of focus is its potential applications in the treatment of metabolic disorders such as obesity and diabetes. Another area of interest is its potential use in materials science, particularly in the development of new materials with unique properties. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of this compound.
Scientific Research Applications
4-chloro-N-{2-[(4-methylphenyl)amino]-2-phenylethyl}benzenesulfonamide has been extensively studied in scientific research due to its potential applications in various fields. In the field of medicine, this compound has been shown to increase growth hormone levels in humans, making it a potential treatment for growth hormone deficiency and other related conditions. In addition, it has been studied for its potential applications in the treatment of obesity, diabetes, and other metabolic disorders.
Properties
IUPAC Name |
4-chloro-N-[2-(4-methylanilino)-2-phenylethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN2O2S/c1-16-7-11-19(12-8-16)24-21(17-5-3-2-4-6-17)15-23-27(25,26)20-13-9-18(22)10-14-20/h2-14,21,23-24H,15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UURMYOCEFKNIOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(CNS(=O)(=O)C2=CC=C(C=C2)Cl)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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